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Compound of Interest

Compound Name: 1,2-Dibromo-2-methylpropane

Cat. No.: B1593978 Get Quote

Technical Guide: 1,2-Dibromo-2-methylpropane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1,2-Dibromo-2-methylpropane, along with a detailed experimental protocol for

its synthesis. This document is intended to serve as a valuable resource for professionals in the

fields of chemical research and drug development.

Core Compound Information
1,2-Dibromo-2-methylpropane, also known as isobutylene bromide, is a halogenated

hydrocarbon.[1] It serves as a versatile reagent in organic synthesis, particularly in reactions

involving nucleophilic substitution and as a starting material for the creation of more complex

molecules.[2]

Chemical and Physical Properties
The fundamental properties of 1,2-Dibromo-2-methylpropane are summarized in the table

below, providing a quick reference for experimental planning and safety considerations.
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Property Value

Molecular Formula C₄H₈Br₂[2][3][4][5][6]

Molecular Weight 215.91 g/mol [2][3][4][7][8]

CAS Number 594-34-3[1][2][3]

Appearance Clear, colorless liquid[8]

Density 1.75 g/mL at 25 °C[7][8]

Boiling Point 148-150 °C at 763 mmHg[7][8]

Melting Point 10.5 °C[8]

Refractive Index 1.5093 at 20 °C[7]

Vapor Pressure 15 mmHg at 20 °C[7][8]

Vapor Density 7.5 (vs air)[7][8]

Synthesis of 1,2-Dibromo-2-methylpropane
The primary method for the synthesis of 1,2-Dibromo-2-methylpropane is through the

electrophilic addition of bromine (Br₂) to isobutylene ((CH₃)₂C=CH₂). This reaction proceeds via

a bromonium ion intermediate, followed by nucleophilic attack by the bromide ion.

Experimental Workflow: Synthesis via Bromination
The following diagram illustrates the general workflow for the synthesis of 1,2-Dibromo-2-
methylpropane from isobutylene and bromine.
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Caption: Workflow for the synthesis of 1,2-Dibromo-2-methylpropane.
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Detailed Experimental Protocol
The following protocol is a representative procedure for the synthesis of 1,2-Dibromo-2-
methylpropane.

Materials:

Isobutylene

Liquid Bromine

Dichloromethane (or other inert solvent)

5% aqueous Sodium Thiosulfate solution

Saturated aqueous Sodium Chloride solution (Brine)

Anhydrous Magnesium Sulfate

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a thermometer, dissolve isobutylene in dichloromethane and cool the

solution to 0-5 °C in an ice bath.

Addition of Bromine: Slowly add a solution of liquid bromine in dichloromethane to the stirred

isobutylene solution via the dropping funnel. Maintain the reaction temperature below 10 °C

throughout the addition. The disappearance of the red-brown color of bromine indicates the

progress of the reaction.

Quenching: Once the addition is complete and the reaction mixture is stirred for an additional

30 minutes, quench any unreacted bromine by adding 5% aqueous sodium thiosulfate

solution until the color disappears.

Work-up: Transfer the reaction mixture to a separatory funnel. Wash the organic layer

sequentially with water and then with brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate.
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Purification: Filter off the drying agent and remove the solvent from the filtrate by rotary

evaporation. The crude product can be further purified by vacuum distillation to yield pure

1,2-Dibromo-2-methylpropane.

Logical Relationship in Synthesis
The synthesis of 1,2-Dibromo-2-methylpropane is a classic example of an electrophilic

addition reaction to an alkene. The logical progression of this reaction mechanism is a key

concept in organic chemistry.
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Bromine (Br₂)
(Electrophile)

Formation of Bromonium Ion
Intermediate and Bromide Ion

Heterolytic cleavage

Nucleophilic attack by
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Caption: Logical steps in the electrophilic addition of bromine to isobutylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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